1-{3-[(3R*,4R*)-4-hydroxy-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-1-piperidinyl]-3-oxopropyl}-2-pyrrolidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound, due to its intricate structure, has likely applications in pharmaceuticals and materials science. Its synthesis and characterization involve advanced organic chemistry techniques and understanding of molecular interactions.
Synthesis Analysis
Synthesis of structurally related pyrano and pyridine derivatives often involves multistep reactions, including condensations, cyclizations, and functional group transformations. For instance, compounds with similar structures have been synthesized through reactions like the three-component condensation for the formation of dihydrofuran and pyran carbonitriles, showcasing the complexity and versatility of methods used in synthesizing these compounds (Demidov et al., 2021).
Molecular Structure Analysis
The molecular and crystal structures of compounds related to our target molecule can be elucidated using X-ray diffraction analysis. This technique helps in understanding the conformation, molecular packing, and the role of hydrogen bonds in stabilizing the structure (Kuleshova & Khrustalev, 2000).
Chemical Reactions and Properties
Chemical reactions involving similar compounds can include transformations like ring-opening reactions under the influence of tertiary amines, showcasing the reactive nature of these molecules and their potential for further functionalization (Jones & Phipps, 1976).
Physical Properties Analysis
The physical properties such as melting points, boiling points, solubility, and crystal structure are crucial for the practical application of these compounds. Techniques like single crystal X-ray diffraction provide insight into the crystal packing and molecular conformation (Nelson et al., 1988).
Chemical Properties Analysis
Understanding the chemical properties involves studying the reactivity patterns, stability under various conditions, and interaction with other molecules. Research on related compounds has explored their synthesis and structural analysis through methods such as X-ray crystallography, which reveals the intricate details of molecular geometry and interactions (Ganapathy et al., 2015).
properties
IUPAC Name |
1-[3-[(3R,4R)-4-hydroxy-3-methyl-4-(oxan-4-yl)piperidin-1-yl]-3-oxopropyl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30N2O4/c1-14-13-20(17(22)4-9-19-8-2-3-16(19)21)10-7-18(14,23)15-5-11-24-12-6-15/h14-15,23H,2-13H2,1H3/t14-,18+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGYFPDRVTLNMEA-KDOFPFPSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1(C2CCOCC2)O)C(=O)CCN3CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)C(=O)CCN3CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{3-[(3R*,4R*)-4-hydroxy-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-1-piperidinyl]-3-oxopropyl}-2-pyrrolidinone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.